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Compound of Interest

Compound Name: 1,12-Dodecanediamine

Cat. No.: B1677605 Get Quote

Introduction

1,12-Dodecanediamine (DDA) is a long-chain aliphatic diamine featuring primary amine

groups at both ends of a twelve-carbon backbone.[1][2] This bifunctional nature makes it a

highly versatile molecule for surface modification, acting as a crosslinker, linker, or surface

charge modifier.[3][4] Its long, flexible hydrocarbon chain imparts hydrophobicity and flexibility

to materials, while the terminal amine groups provide reactive sites for covalent attachment to

surfaces or for electrostatic interactions. These properties are leveraged in various fields,

including drug delivery, gene therapy, and biosensor development, to enhance the

performance, stability, and functionality of materials.[4][5]

Key Applications in Research and Drug Development

The primary amine groups of 1,12-dodecanediamine serve as reactive handles for a variety of

chemical transformations, making it an ideal candidate for modifying the surfaces of polymers,

nanoparticles, and other substrates.

Polymer Synthesis and Modification for Gene Delivery: In the development of non-viral gene

delivery vectors, cationic polymers are used to condense negatively charged DNA into

nanoparticles (polyplexes) that can be taken up by cells.[6][7] 1,12-dodecanediamine can

be used to end-modify biodegradable polymers, such as poly(beta-amino esters). This

modification enhances the polymer's ability to bind and compact DNA, facilitate endosomal

escape, and ultimately improve gene transfection efficiency.[8] The long alkyl chain can also

influence the stability and hydrophobic/hydrophilic balance of the resulting polyplexes.
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Nanoparticle Functionalization: Surface functionalization is critical for the biomedical

application of nanoparticles, improving their stability, biocompatibility, and targeting

capabilities.[9][10] 1,12-dodecanediamine can be used to introduce amine functionalities

onto the surface of nanoparticles (e.g., iron oxide, silver, or silica nanoparticles).[11][12]

These amine groups can then be used to covalently attach targeting ligands, imaging

agents, or drugs, creating multifunctional nanocarriers for targeted drug delivery and

diagnostics.[13][14]

Layer-by-Layer (LbL) Assembly: LbL assembly is a versatile technique for creating ultrathin

films with precise control over their composition and architecture.[15][16] The technique

involves the sequential deposition of positively and negatively charged materials. Due to its

two protonated amine groups at physiological pH, 1,12-dodecanediamine can act as the

cationic component, allowing it to be layered with anionic polymers or nanoparticles to build

functional multilayered coatings for drug release or to modify the surface of biomedical

implants.[17][18]

Biosensor Development: In biosensor construction, surfaces are often modified to immobilize

biorecognition elements like antibodies or enzymes. 1,12-dodecanediamine can act as a

linker molecule to functionalize electrode or sensor surfaces.[19][20] The diamine can first be

attached to the surface, and its remaining free amine group can then be used to covalently

bind the desired biomolecule, enhancing the sensitivity and specificity of the biosensor.[21]

Experimental Protocols
Protocol 1: Surface Amination of Carboxylated
Nanoparticles
This protocol describes the general procedure for modifying a material with surface carboxyl

groups (e.g., carboxyl-functionalized magnetic nanoparticles) with 1,12-dodecanediamine to

introduce terminal amine groups using carbodiimide chemistry.

Workflow Diagram
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Polymer End-Modification Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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